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Genistein 4'-O-glucuronide Genistein 4'-O-glucuronide Genistein 4'-O-glucuronide is an acrovestone and an isoflavonoid.
Brand Name: Vulcanchem
CAS No.: 245084-07-5
VCID: VC0136402
InChI: InChI=1S/C21H18O11/c22-9-5-12(23)14-13(6-9)30-7-11(15(14)24)8-1-3-10(4-2-8)31-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-7,16-19,21-23,25-27H,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1
SMILES: C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula: C21H18O11
Molecular Weight: 446.364

Genistein 4'-O-glucuronide

CAS No.: 245084-07-5

Cat. No.: VC0136402

Molecular Formula: C21H18O11

Molecular Weight: 446.364

* For research use only. Not for human or veterinary use.

Genistein 4'-O-glucuronide - 245084-07-5

Specification

Description Genistein 4'-O-glucuronide is an acrovestone and an isoflavonoid.
CAS No. 245084-07-5
Molecular Formula C21H18O11
Molecular Weight 446.364
IUPAC Name (2S,3S,4S,5R,6S)-6-[4-(5,7-dihydroxy-4-oxochromen-3-yl)phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C21H18O11/c22-9-5-12(23)14-13(6-9)30-7-11(15(14)24)8-1-3-10(4-2-8)31-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-7,16-19,21-23,25-27H,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1
Standard InChI Key NHEBJNCJBWUPCK-ZFORQUDYSA-N
SMILES C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O

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